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Compound of Interest

Compound Name: 2-Bromoethyl methacrylate

Cat. No.: B1266238

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Bromoethyl
methacrylate (BEMA), a versatile monomer widely utilized in the synthesis of functional
polymers for various applications, including in the biomedical and pharmaceutical fields. This
guide details its commercial availability, typical purity specifications, and standardized
experimental protocols for its analysis and purification.

Commercial Availability and Purity

2-Bromoethyl methacrylate is commercially available from a range of chemical suppliers. The
purity of the commercially supplied monomer typically ranges from 95% to 99%. It is often
supplied with an inhibitor, such as monomethyl ether hydroquinone (MEHQ), to prevent

polymerization during storage. For applications requiring high purity, further purification is
recommended.

Below is a summary of representative commercial sources for 2-Bromoethyl methacrylate:
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) ) Available .
Supplier Purity . Additional Notes
Quantities
Sigma-Aldrich >95%[1] 19,59,259,100¢g
i Gram to Kilogram
Alfa Chemistry 96.0%[2][3]
scale[3]
Biosynth 59, 10 g[4]
) Stabilized with
TCI Chemicals >96.0% (GC)[5] 149, 509[5]
MEHQI[5]
Inert atmosphere, 2-
BLD Pharm
8°C storage[6]
Reagentia 19,549,254, 100 g[7]

Experimental Protocols

Purity Determination by Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity of 2-Bromoethyl

methacrylate and identifying any volatile impurities.

Methodology:

 Instrument: A standard gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A non-polar capillary column, such as a DB-5 (30 m x 0.25 mm ID, 0.25 pum film

thickness), is suitable for separation.

o Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).

e Injection Port:

o Temperature: 250 °C.

o Injection Volume: 1 pL.

o Split Ratio: A split ratio of 25:1 or higher is recommended to avoid column overloading.
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e Oven Temperature Program:
o Initial Temperature: 50 °C, hold for 2 minutes.
o Ramp: Increase to 250 °C at a rate of 10-15 °C/min.
o Final Hold: Hold at 250 °C for 5 minutes.
e Detector:
o FID Temperature: 280 °C.

o Sample Preparation: Prepare a dilute solution of 2-Bromoethyl methacrylate in a suitable
solvent such as acetone or dichloromethane.

Structural Confirmation and Purity Analysis by Nuclear
Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential tool for confirming the chemical structure of 2-Bromoethyl
methacrylate and detecting non-volatile impurities.

Methodology:
e Instrument: A standard NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated chloroform (CDCIs) is a common solvent.
o Reference: Tetramethylsilane (TMS) as an internal standard (O ppm).
e 'H NMR (Proton NMR):
o Expected Chemical Shifts (&, ppm):
= ~6.1 ppm (s, 1H, =CH: cis to ester)
» ~5.6 ppm (s, 1H, =CH:z trans to ester)

s ~4.4 ppm (t, 2H, -O-CH2-)
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= ~3.6 ppm (t, 2H, -CH2-Br)

» ~1.9 ppm (s, 3H, -CHs)

e 13C NMR (Carbon NMR):
o Expected Chemical Shifts (8, ppm):

= ~166 ppm (C=0)
= ~135 ppm (=C(CHs)-)
= ~126 ppm (=CH>)
= ~64 ppm (-O-CH2-)
= ~29 ppm (-CH2-Br)
= ~18 ppm (-CHs)

Purification by Vacuum Distillation

For applications requiring high purity, such as controlled polymerization, removal of inhibitors
and other impurities can be achieved through vacuum distillation.

Methodology:

e Apparatus: A standard vacuum distillation setup including a round-bottom flask, a distillation
head with a condenser, a receiving flask, a vacuum pump, and a cold trap.

e Procedure:

o Add the crude 2-Bromoethyl methacrylate to the round-bottom flask along with a fresh
polymerization inhibitor (e.g., a small amount of hydroquinone) to prevent polymerization
during heating.

o Assemble the distillation apparatus and ensure all joints are properly sealed.

o Begin to evacuate the system slowly to the desired pressure (e.g., 1-5 mmHg).
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o Once the desired pressure is reached, begin heating the distillation flask gently using a
heating mantle or oil bath.

o Collect the fraction that distills at a constant temperature. The boiling point of 2-
Bromoethyl methacrylate is approximately 80 °C at 16 mmHg.[8]

o The purified monomer should be stored at low temperature (e.g., in a freezer) in the
presence of an inhibitor and used relatively quickly.

Workflow for Suspension Polymerization

2-Bromoethyl methacrylate is a valuable monomer for the synthesis of functional polymers
via techniques such as free-radical polymerization. The following diagram illustrates a typical
workflow for the suspension polymerization of 2-Bromoethyl methacrylate to produce
crosslinked microspheres.
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Suspension Polymerization of 2-Bromoethyl Methacrylate
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Signaling Pathways

Currently, there is no established evidence to suggest that 2-Bromoethyl methacrylate is
directly involved in biological signaling pathways. Its primary relevance in the biomedical and
pharmaceutical fields is as a monomer for the synthesis of functional polymers used in
applications such as drug delivery, tissue engineering, and bioconjugation. The bromo-
functional group allows for post-polymerization modification, enabling the attachment of
biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1266238?utm_src=pdf-body
https://www.benchchem.com/product/b1266238?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/CA/en/product/ambeedinc/ambh97f06c1a?context=bbe
https://www.alfa-chemistry.com/product/bromoethyl-methacrylate-cas-4513-56-8-158682.html
https://wap.guidechem.com/trade/2-bromoethyl-methacrylate-id7235191.html
https://www.biosynth.com/p/EAA51356/4513-56-8-2-bromoethyl-methacrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6663388.htm
https://www.bldpharm.com/products/4823-47-6.html
https://www.reagentia.eu/p/4513-56-8-2-bromoethyl-methacrylate-1-x-1-g-r007079/
https://www.vulcanchem.com/product/vc1964221
https://www.benchchem.com/product/b1266238#commercial-availability-and-purity-of-2-bromoethyl-methacrylate
https://www.benchchem.com/product/b1266238#commercial-availability-and-purity-of-2-bromoethyl-methacrylate
https://www.benchchem.com/product/b1266238#commercial-availability-and-purity-of-2-bromoethyl-methacrylate
https://www.benchchem.com/product/b1266238#commercial-availability-and-purity-of-2-bromoethyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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